4-[(Cyanomethyl)sulfanyl]benzoic acid

• Molecular Formula: C9H7NO2S
• Molecular Weight: 193.22 g/mol
• IUPAC Name: 4-(cyanomethylsulfanyl)benzoic acid
• InChI: InChI=1S/C9H7NO2S/c10-5-6-13-8-3-1-7(2-4-8)9(11)12/h1-4H,6H2,(H,11,12)
• InChI Key: OHECANWNRIBKEI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)O)SCC#N

Description

4-[(Cyanomethyl)sulfanyl]benzoic acid is a useful research compound. Its molecular formula is C9H7NO2S and its molecular weight is 193.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of sodium hydroxide (10.4 g, 0.26 mol) in degassed water (600 mL) was added 4-mercaptobenzoic acid (20.0 g, 0.13 mol). This solution was stirred for 30 minutes. To a solution of potassium carbonate (9.0 g, 65 mmol) in degassed water (400 mL) was added chloroacetonitrile (9.8 g, (0.13 mol) portion-wise. These two solutions were mixed and stirred for 48 hours at RT under N2. The mixture was filtered and washed with heptane. The aqueous phase was acidified with 3N hydrochloric acid and the product was filtered off, washed with water and dried, affording 4-cyanomethylsulfanylbenzoic acid (27.2 g, 88%). This compound was used without further purification in the following step.